diethyl 5-[(phenylsulfonyl)amino]isophthalate

• IUPAC Name: diethyl 5-(benzenesulfonamido)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C18H19NO6S/c1-3-24-17(20)13-10-14(18(21)25-4-2)12-15(11-13)19-26(22,23)16-8-6-5-7-9-16/h5-12,19H,3-4H2,1-2H3
• InChI Key: DOVBQWPZXYTIRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=CC=C2)C(=O)OCC
• Molecular Formula: C18H19NO6S
• Molecular Weight: 377.4 g/mol

Description

Diethyl 5-[(phenylsulfonyl)amino]isophthalate is a chemical compound with the molecular formula C18H18N2O6S. It is commonly used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of diethyl 5-[(phenylsulfonyl)amino]isophthalate involves the binding of the compound to metal ions in biological systems. This binding results in a change in the fluorescence properties of the compound, which can be used to detect the presence of the metal ion. Additionally, this compound has been shown to have anti-cancer properties through the inhibition of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects in laboratory experiments. However, the compound has been shown to have anti-cancer properties in vitro and in vivo experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using diethyl 5-[(phenylsulfonyl)amino]isophthalate in lab experiments is its high sensitivity and selectivity for metal ions. Additionally, the compound is relatively easy to synthesize and purify. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of diethyl 5-[(phenylsulfonyl)amino]isophthalate in scientific research. One area of interest is the development of new fluorescent probes for the detection of other metal ions in biological systems. Additionally, this compound could be used in the development of new drugs for the treatment of cancer and other diseases. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound in laboratory experiments.

Synthesis Methods

Diethyl 5-[(phenylsulfonyl)amino]isophthalate can be synthesized through a multistep process involving the reaction of various chemicals. One common method involves the reaction of diethyl isophthalate with phenylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain high purity this compound.

Scientific Research Applications

Diethyl 5-[(phenylsulfonyl)amino]isophthalate has a wide range of scientific research applications. One of the most common uses is as a fluorescent probe for the detection of zinc ions in biological systems. It has also been used as a fluorescent probe for the detection of other metal ions such as copper, mercury, and lead. Additionally, this compound has been used in the development of new drugs for the treatment of cancer and other diseases.